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Compound Name: Xantphos PD G3

Cat. No.: B1472794 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the Xantphos Pd G3 catalyst, a third-

generation Buchwald precatalyst, designed for researchers, scientists, and professionals in

drug development. This document details its chemical structure, properties, and applications in

cross-coupling reactions, supported by experimental data and protocols.

Core Properties of Xantphos Pd G3
Xantphos Pd G3, chemically known as [(4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)-2-

(2'-amino-1,1'-biphenyl)]palladium(II) methanesulfonate, is a highly efficient and versatile

catalyst for palladium-catalyzed cross-coupling reactions.[1] It is recognized for its air, moisture,

and thermal stability, making it a robust choice for a variety of synthetic applications.[1][2][3]

The catalyst is highly soluble in a wide range of common organic solvents, ensuring its utility in

homogeneous catalysis.[1][2][3]

Below is a summary of its key chemical and physical properties:
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Property Value References

Chemical Formula C₅₂H₄₅NO₄P₂PdS [1][4]

Molecular Weight 948.35 g/mol [1][5]

CAS Number 1445085-97-1 [1][5][6]

Appearance Pale yellow powder [4][6]

Melting Point 164-167 °C (decomposition) [1][6][7]

Purity Typically ≥95% [1][5]

Storage
2-8°C, under inert atmosphere,

protected from light
[5][7][8]

Chemical Structure
The structure of Xantphos Pd G3 features a palladium atom coordinated to the Xantphos

ligand and a 2-aminobiphenyl fragment, with a methanesulfonate counter-ion.
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A simplified 2D representation of the Xantphos Pd G3 structure.

Performance in Cross-Coupling Reactions
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Xantphos Pd G3 is a go-to catalyst for a multitude of cross-coupling reactions due to its high

activity, which often allows for lower catalyst loadings and shorter reaction times.[2][3] It is

particularly effective in reactions such as Buchwald-Hartwig amination, Suzuki-Miyaura

coupling, Heck reaction, Negishi coupling, Hiyama coupling, Sonogashira coupling, and Stille

coupling.[2]

The following table summarizes the performance of Xantphos Pd G3 in a representative C-N

coupling reaction, comparing it with other palladium precatalysts.

Precursor
GC Yield of 8a (%)
at 1 h

GC Yield of 8a (%)
at 3 h

GC Yield of 8a (%)
at 6 h

Xantphos Pd G3 32 66 85

Novel Catalyst 3 30 63 83

Pd(OAc)₂ / Xantphos 9 13 16

Pd(dba)₂ / Xantphos 4 6 5

Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols are intended

as a starting point and may require optimization for specific substrates.

Microwave-Assisted C-S Cross-Coupling Reaction
This protocol describes the coupling of aryl bromides with thiols.

Experimental Workflow:
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Reaction Setup

Microwave Irradiation

Work-up and Purification

Combine aryl bromide,
thiol, K₂CO₃, and

Xantphos Pd G3 in DMF

Irradiate at 80 °C,
200 W

Cool, dilute with water,
extract with organic solvent

Dry, concentrate, and
purify by chromatography

Click to download full resolution via product page

Workflow for the microwave-assisted C-S cross-coupling reaction.

Procedure:

In a microwave vial, combine the aryl bromide (1.0 equiv), thiol (1.2 equiv), potassium

carbonate (2.0 equiv), and Xantphos Pd G3 (1-2 mol%).

Add DMF as the solvent.

Seal the vial and place it in a microwave reactor.

Irradiate the mixture at 80°C and 200W for the specified time.

After the reaction is complete, cool the vial to room temperature.
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Dilute the reaction mixture with water and extract the product with a suitable organic solvent

(e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography.

Buchwald-Hartwig Amination in a Flow Reactor
This protocol is for the continuous flow amination of aryl halides.

Procedure:

Prepare a stock solution of the aryl halide (1.0 equiv), amine (1.0 equiv), DBU (2.0 equiv),

and Xantphos Pd G3 (5 mol%) in a mixture of MeCN and PhMe.

Set up a stainless-steel flow reactor with a 1 ml volume.

Pump the reaction mixture through the reactor at a flow rate calculated to achieve a 60-

minute residence time.

Maintain the reactor temperature at 140°C.

Collect the product stream at the outlet of the reactor.

The collected solution can be worked up and purified using standard laboratory techniques.

Catalytic Cycle
The general catalytic cycle for palladium-catalyzed cross-coupling reactions involving

Xantphos Pd G3 is initiated by the formation of the active Pd(0) species.
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A generalized catalytic cycle for cross-coupling reactions.

This guide provides a foundational understanding of Xantphos Pd G3 and its application in

organic synthesis. For specific applications, further optimization of the reaction conditions is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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